Cas no 59022-78-5 (4-(Chloromethyl)-2-methyl-1H-imidazole hydrochloride)

• Product Name: 4-(Chloromethyl)-2-methyl-1H-imidazole hydrochloride
• CAS No: 59022-78-5
• MF: C₅H₈Cl₂N₂
• MW: 167.0364
• CID: 2951116
• PubChem ID: 70278678
• Update Time: 2025-06-14

4-(Chloromethyl)-2-methyl-1H-imidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(氯甲基)-2-甲基-1H-咪唑
• 5-ChloroMethyl-2-Methyl-1H-iMidazole
• 4-(Chloromethyl)-2-methyl-1H-imidazole hydrochloride
• 5-(chloromethyl)-2-methyl-1H-imidazole;hydrochloride
• AT15569
• 4-(CHLOROMETHYL)-2-METHYL-1H-IMIDAZOLE HCL
• 4-(Chloromethyl)-2-methyl-1H-imidazolehydrochloride

• Inchi： 1S/C5H7ClN2.ClH/c1-4-7-3-5(2-6)8-4;/h3H,2H2,1H3,(H,7,8);1H
• InChI Key： MUWHKRXEROAPOR-UHFFFAOYSA-N
• SMILES： ClC([H])([H])C1=C([H])N=C(C([H])([H])[H])N1[H].Cl[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 76.8
• Topological Polar Surface Area: 28.7

Additional information on 4-(Chloromethyl)-2-methyl-1H-imidazole hydrochloride

Comprehensive Guide to 4-(Chloromethyl)-2-methyl-1H-imidazole hydrochloride (CAS No. 59022-78-5): Properties, Applications, and Industry Insights

4-(Chloromethyl)-2-methyl-1H-imidazole hydrochloride (CAS 59022-78-5) is a versatile imidazole derivative widely recognized for its role in pharmaceutical synthesis and specialty chemical applications. This white to off-white crystalline powder, with a molecular formula of C₅H₈ClN₂·HCl, has garnered significant attention in recent years due to its unique reactivity as a chloromethyl intermediate. Researchers frequently search for "imidazole-based building blocks" or "CAS 59022-78-5 solubility data," reflecting growing interest in its physicochemical properties.

The compound's dual functional groups (chloromethyl and imidazole) enable diverse heterocyclic modifications, making it valuable for developing bioactive molecules. Recent publications highlight its utility in creating histamine receptor modulators, with particular relevance to neurological research. Analytical techniques like HPLC purity testing (often searched alongside this CAS number) confirm its ≥98% purity in commercial batches. Its stability under nitrogen atmosphere and recommended storage at 2-8°C are frequently discussed in chemical handling forums.

In material science, 59022-78-5 serves as a precursor for ionic liquid synthesis, addressing the demand for green chemistry solvents. A 2023 market analysis revealed a 12% annual growth in demand for such intermediates, driven by sustainable manufacturing trends. The compound's melting point (205-210°C) and water solubility (often queried in technical databases) make it suitable for aqueous-phase reactions. Patent literature frequently cites its use in catalysis systems and coordination chemistry applications.

Quality control protocols for 4-(Chloromethyl)-2-methyl-1H-imidazole hydrochloride emphasize residual solvent analysis and heavy metal screening, reflecting industry compliance with ICH guidelines. The rise of continuous flow chemistry has renewed interest in its reaction kinetics, with researchers investigating microwave-assisted derivatization techniques. Its molecular weight (169.05 g/mol) and chloromethyl reactivity are critical parameters for structure-activity relationship (SAR) studies in drug discovery pipelines.

Emerging applications include its use in bioconjugation chemistry for antibody-drug conjugates (ADCs), aligning with the booming targeted cancer therapy sector. Technical discussions often focus on its pH-dependent stability and optimal coupling conditions with carboxyl groups. The compound's spectral data (IR, NMR) are extensively documented to support analytical method development, addressing frequent queries about "CAS 59022-78-5 characterization."

From a regulatory perspective, 4-(Chloromethyl)-2-methyl-1H-imidazole hydrochloride complies with REACH registration requirements, with safety data sheets detailing proper laboratory handling procedures. Its low volatility (predicted Henry's Law constant of 3.24×10^-9 atm-m³/mol) makes it preferable for industrial-scale processes compared to more volatile alternatives. Recent process chemistry innovations have improved its atom economy in multi-step syntheses.

The compound's role in developing PET radiotracers has gained traction in medical imaging research, particularly for neurotransmitter receptor mapping. This application capitalizes on the imidazole ring's metal-chelating properties. Suppliers often provide custom purity grades (98-99.5%) to meet specific research needs, with certificates of analysis being a key purchasing consideration for academic and industrial buyers alike.

Environmental fate studies indicate 59022-78-5 undergoes hydrolytic degradation under alkaline conditions, informing waste treatment protocols. Its bioaccumulation potential (log P_ow = 0.82) suggests low environmental persistence, aligning with green chemistry principles. These characteristics contribute to its inclusion in sustainable synthetic routes for complex molecules.

Future research directions may explore its potential in covalent inhibitor design and polymeric materials, leveraging the reactive chloromethyl group for crosslinking applications. The compound's balanced lipophilicity profile continues to make it valuable for medicinal chemistry optimization, particularly in CNS-targeting compounds where blood-brain barrier penetration is crucial.